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Compound of Interest

Compound Name: Fmoc-N-PEG23-acid

Cat. No.: B8106024 Get Quote

This guide provides an in-depth overview of the material safety information for Fmoc-N-
PEG23-acid, tailored for researchers, scientists, and professionals in drug development. The

information is compiled from various supplier and safety data resources.

Chemical Identification
Fmoc-N-PEG23-acid is a heterobifunctional PEG reagent commonly used in bioconjugation,

drug delivery, and peptide chemistry.[1] Its key features include an Fmoc-protected amine for

orthogonal synthesis strategies and a terminal carboxylic acid for efficient coupling with

amines.[1]
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Identifier Value Reference

Chemical Name

1-(9H-fluoren-9-yl)-3-oxo-

2,7,10,13,16,19,22,25,28,31,3

4,37,40,43,46,49,52,55,58,61,

64,67,70,73,76-pentacosaoxa-

4-azanonaheptacontan-79-oic

acid

[2]

CAS Number 850312-72-0 [1][3]

Chemical Formula C64H109NO27

Molecular Weight 1324.56 g/mol

Purity ≥95%

Hazard Identification and Safety Precautions
While a specific, comprehensive Material Safety Data Sheet (MSDS) for Fmoc-N-PEG23-acid
is not readily available, data from similar Fmoc- and PEG-containing compounds suggest the

following potential hazards and necessary precautions.

Potential Health Effects:

Inhalation: May be harmful if inhaled and may cause respiratory tract irritation.

Skin Contact: May cause skin irritation.

Eye Contact: May cause serious eye irritation.

Ingestion: May be harmful if swallowed.

Recommended Personal Protective Equipment (PPE):
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PPE Recommendation

Respiratory Protection
A dust respirator should be used to avoid

inhalation.

Hand Protection Wear protective gloves.

Eye Protection Use chemical safety goggles or a face shield.

Skin and Body Protection
Wear a lab coat or a full suit to prevent skin

contact.

Handling and Storage
Proper handling and storage are crucial to maintain the integrity of Fmoc-N-PEG23-acid and

ensure laboratory safety.

Parameter Recommendation Reference

Storage Temperature Store at –20 °C.

Storage Conditions

Keep in a tightly sealed

container, protected from light

and moisture.

Handling

Use anhydrous solvents such

as DMF or DMSO. Avoid the

formation of dust and aerosols.

Materials to Avoid
Strong oxidizing agents and

strong acids.

Hazardous Decomposition

Oxides of carbon (CO, CO2)

and nitrogen (NOx) may be

formed during decomposition.

Experimental Workflow: Safe Handling Protocol
The following diagram illustrates a generalized workflow for the safe handling of a chemical

reagent like Fmoc-N-PEG23-acid in a research laboratory setting, from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Safe Handling of Fmoc-N-
PEG23-acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8106024#fmoc-n-peg23-acid-material-safety-data-
sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b8106024?utm_src=pdf-body-img
https://www.benchchem.com/product/b8106024?utm_src=pdf-custom-synthesis
https://axispharm.com/product/fmoc-n-amido-peg23-acid/
https://pubchem.ncbi.nlm.nih.gov/compound/51340974
https://pubchem.ncbi.nlm.nih.gov/compound/51340974
https://broadpharm.com/product/bp-22036
https://www.benchchem.com/product/b8106024#fmoc-n-peg23-acid-material-safety-data-sheet-msds
https://www.benchchem.com/product/b8106024#fmoc-n-peg23-acid-material-safety-data-sheet-msds
https://www.benchchem.com/product/b8106024#fmoc-n-peg23-acid-material-safety-data-sheet-msds
https://www.benchchem.com/product/b8106024#fmoc-n-peg23-acid-material-safety-data-sheet-msds
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8106024?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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